BENGHE Foundational & Exploratory

Check Availability & Pricing

Barium Nitrate (Ba(NOs)2): A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605

This document provides a comprehensive technical overview of barium nitrate, focusing on its
chemical formula, structure, physicochemical properties, and key experimental applications
relevant to researchers, scientists, and professionals in drug development.

Chemical Formula and Structure

Barium nitrate is an inorganic compound with the chemical formula Ba(NOs)2.[1] It is an
inorganic salt composed of one barium cation (Ba?*) and two nitrate anions (NOs™).[2][3][4] The
charges of the +2 barium ion and the two -1 nitrate ions balance, resulting in a neutral
molecule.[2]

The compound forms an ionic bond due to the strong electrostatic attraction between the
barium cation and the nitrate anions.[2] In its solid state, barium nitrate crystallizes in a cubic
crystal system.[3][5] Specifically, it belongs to the Pa-3 space group.[5] In this structure, each
Ba2* ion is bonded to twelve oxygen atoms.[5] The nitrate ion (NOs™) has a trigonal planar
geometry, with one central nitrogen atom bonded to three oxygen atoms.[5]
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Caption: lonic association in Barium Nitrate.
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Physicochemical Properties

Barium nitrate is a white, lustrous crystalline solid at room temperature and is odorless.[1][4]
[6] It is a strong oxidizing agent that can accelerate the burning of combustible materials.[6][7]
Key quantitative properties are summarized in the table below.

Property Value Citations
Molecular Formula Ba(NOs)2 [1]
Molar Mass 261.335 g/mol [1]
White, lustrous, crystalline
Appearance , [11[4]
solid
Density 3.24 g/lcm?3 [1][4]

] ] 592 °C (865 K); decomposes
Melting Point ) [1114]
at higher temperatures

Solubility in Water 10.5 g/100 mL (20 °C) [8]
Crystal System Cubic (Isometric) [518]
Space Group Pa-3 [5]
Lattice Parameter (a) 8.11 A [9]
Refractive Index 1.555 (@ 1064 nm) [9]
Thermal Conductivity 1.17 W-mt.K™1 9]

) 47 cm/GW (@ 532 nm), 11
Raman Gain (ns) [9]
cm/GW (@ 1064 nm)

Raman Frequency Shift 1047 cm™1 [9]

Experimental Protocols

Detailed methodologies for the synthesis and analytical use of barium nitrate are provided
below.

Protocol 1: Synthesis from Barium Carbonate
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This method involves the neutralization of an insoluble carbonate with a strong acid.

¢ Reaction: Dissolve barium carbonate (BaCO3) in nitric acid (HNOs).[1] Any impurities, such
as iron, are allowed to precipitate.

o Chemical Equation: BaCOs + 2HNOs - Ba(NOs)2 + H20 + CO2[10]
« Filtration: Filter the resulting solution to remove any precipitated impurities.[1]

o Crystallization: Evaporate the filtrate to concentrate the solution, followed by cooling to
induce crystallization of barium nitrate.[1][10]

e Drying: Collect the crystals and dry them thoroughly.
Protocol 2: Synthesis from Barium Hydroxide
This is a standard acid-base neutralization reaction.[11]

o Preparation: Weigh 25.24 g of barium hydroxide octahydrate (Ba(OH)2:8H20) into a beaker.
Add a small amount of distilled water to create a slurry.[11]

o Reaction: Carefully add approximately 11 mL of concentrated nitric acid to the slurry while
stirring.[11] The reaction is exothermic and should be controlled.

o Chemical Equation: Ba(OH)z + 2HNOs — Ba(NOs)z2 + 2H20

o Evaporation: Gently heat the resulting solution on a hot plate to evaporate the water. Barium
nitrate is less soluble in water than many other nitrates, so solid crystals will form as the
volume decreases.[11]

o Collection: Once a dry, crystalline solid is obtained, allow it to cool. The final product is
anhydrous barium nitrate.[11]

Barium nitrate is a crucial reagent for the qualitative analysis of certain anions, particularly
sulfate (SO427), carbonate (COs27), and phosphate (POa43~), by selective precipitation.[12]

e Initial Precipitation: Add an agueous solution of barium nitrate to the sample solution. This
will precipitate barium salts of sulfate, carbonate, and phosphate, all of which are white
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solids.[12]

 Acidification: Add dilute nitric acid (HNOs) to the mixture containing the precipitates.[12]

o Observation 1: If a white precipitate remains, it confirms the presence of sulfate ions, as
barium sulfate (BaSOa) is insoluble in strong acids.[12]

o Observation 2: If the precipitate dissolves with effervescence (evolution of CO2 gas), it
confirms the presence of carbonate ions.[12] The acid reacts with the carbonate to form
carbonic acid, which decomposes.

o Observation 3: If the precipitate dissolves without effervescence, it indicates the presence
of phosphate ions, as barium phosphate is soluble in acidic solutions.[12]

o Confirmation: Further specific tests can be performed on the resulting solution to confirm
phosphate or on the initial sample for other anions.
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Caption: Workflow for anion analysis using barium nitrate.

Applications in Research and Drug Development

While direct applications in drug development are limited due to its toxicity, barium nitrate's
properties make it valuable in various scientific and industrial fields that support research.
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e Precursor in Chemical Synthesis: It serves as a starting material for the synthesis of other
high-purity barium compounds, such as barium oxide, carbonate, and sulfate, which are
used in various industrial and research applications.[2][13][14]

o Oxidizing Agent: As a potent oxidizer, it is a key component in pyrotechnic compositions,
where it produces a characteristic green flame.[2][4] This property is also leveraged in some
explosive formulations like Baratol and Thermate-TH3.[1][4]

o Advanced Materials: Barium nitrate is used in the manufacturing of specialty glass and
ceramics.[2][13][15] It acts as a fining agent to remove bubbles and improve the optical
clarity of glass.[13][15] In electronics, it is used to produce electronic ceramics and
piezoelectric materials.[15]

 Raman Lasers: High-purity barium nitrate crystals are among the most efficient solid-state
Raman shifters.[9][16] They are used in nanosecond laser systems to shift wavelengths,
enabling applications in eye-safe lasers and atmospheric sensing.[16]

o Analytical Chemistry: It is a standard reagent in analytical chemistry for the detection and
guantification of sulfate ions.[13][15][17]

o Medical Research: There is some research into its use as a catalyst or raw material in
specific drug synthesis processes.[15]

Safety and Handling

Toxicity: Like all soluble barium compounds, barium nitrate is toxic if ingested or inhaled.[1]

[2][7] It can cause irritation to the respiratory tract, skin, and eyes.[1]

o Oxidizer: It is a strong oxidizer and should be stored away from flammable materials,
reducing agents, and acids.[7]

» First Aid: In case of ingestion, solutions of sulfate salts like sodium sulfate or Epsom salts
can be administered as first aid to precipitate the barium as non-toxic barium sulfate.[1][7]

» Personal Protective Equipment (PPE): Appropriate PPE, including gloves, goggles, and a lab
coat, should always be worn when handling the compound. Work should be conducted in a
well-ventilated area or under a fume hood.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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